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Compound of Interest

Compound Name: cis-3-Hexenyl Acetate-d2

Cat. No.: B12368711

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-3-Hexenyl Acetate-d2 is the deuterated form of cis-3-Hexenyl Acetate, a volatile organic
compound known for its characteristic fresh green apple and pear scent. In scientific research,
particularly in analytical chemistry and drug development, deuterated compounds serve as
invaluable tools. The incorporation of deuterium (a stable isotope of hydrogen) provides a mass
shift that allows for its use as an internal standard in quantitative analyses by mass
spectrometry (MS), such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS).[1] This technical guide provides an overview of
the available data for cis-3-Hexenyl Acetate-d2, a representative experimental protocol for its
use, and logical diagrams illustrating its application.

While a specific CAS number for cis-3-Hexenyl Acetate-d2 is not consistently available in
major chemical databases, it is identified by the PubChem CID: 171391716.[2] The CAS
number for the non-deuterated form, cis-3-Hexenyl Acetate, is 3681-71-8.[3][4][5][6][7][8][9][10]
[11][12][13][14]

Data Presentation

The quantitative data presented below pertains to the non-deuterated analogue, cis-3-Hexenyl
Acetate. This information serves as a close approximation for the physical and chemical
properties of the deuterated form, as the isotopic labeling results in a minimal change in these
characteristics, with the most significant difference being the molecular weight.
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Property Value Reference
Molecular Formula C8H12D202 [1]
Molecular Weight 144.21 g/mol [1]
Appearance Colorless liquid [14]

Fresh, green, fruity (apple,
Odor g Y (@pp [4]
pear, banana)

Density ~0.897 g/mL at 25 °C

Boiling Point ~75-76 °C at 23 mmHg

Refractive Index ~1.425-1.429 at 20 °C [4]
Purity (for non-deuterated) >95% to =98% [10]

Experimental Protocols

The primary application of cis-3-Hexenyl Acetate-d2 is as an internal standard for the
accurate quantification of cis-3-Hexenyl Acetate in various matrices. The following is a
representative protocol for such an analysis using GC-MS.

Objective: To quantify the concentration of cis-3-Hexenyl Acetate in a given sample matrix (e.g.,
fruit extract, environmental sample) using cis-3-Hexenyl Acetate-d2 as an internal standard.

Materials:

cis-3-Hexenyl Acetate (analytical standard)

cis-3-Hexenyl Acetate-d2 (internal standard)

High-purity solvent (e.g., dichloromethane or hexane)

Sample matrix

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Autosampler vials with caps
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» Micropipettes
Procedure:
o Preparation of Standard Solutions:

o Prepare a stock solution of cis-3-Hexenyl Acetate at a known concentration (e.g., 1
mg/mL) in the chosen solvent.

o Prepare a stock solution of cis-3-Hexenyl Acetate-d2 at a known concentration (e.g., 1
mg/mL) in the same solvent.

o Create a series of calibration standards by serially diluting the cis-3-Hexenyl Acetate stock
solution. Each calibration standard should be spiked with a fixed concentration of the cis-
3-Hexenyl Acetate-d2 internal standard solution.

e Sample Preparation:

[¢]

Accurately weigh or measure a known amount of the sample matrix into a vial.

o Spike the sample with the same fixed concentration of the cis-3-Hexenyl Acetate-d2
internal standard solution as used in the calibration standards.

o Perform an appropriate extraction procedure to isolate the volatile compounds from the
sample matrix (e.g., liquid-liquid extraction, solid-phase microextraction).

o Transfer the final extract to an autosampler vial for GC-MS analysis.
e GC-MS Analysis:
o Gas Chromatograph Conditions:
» |njector Temperature: 250 °C

= Oven Program: Start at 40 °C, hold for 2 minutes, ramp to 200 °C at 10 °C/min, hold for
5 minutes.

» Carrier Gas: Helium at a constant flow rate.
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o Mass Spectrometer Conditions:
= |onization Mode: Electron lonization (El) at 70 eV.
» Acquisition Mode: Selected lon Monitoring (SIM).

= Monitor characteristic ions for both cis-3-Hexenyl Acetate and cis-3-Hexenyl Acetate-
d2. For example, for the non-deuterated compound, ions might include m/z 61, 82, and
142. For the d2 variant, these would be shifted to m/z 61, 84, and 144.

o Data Analysis:

o Integrate the peak areas for the selected ions of both the analyte and the internal
standard.

o Calculate the response ratio (analyte peak area / internal standard peak area) for each
calibration standard and the sample.

o Construct a calibration curve by plotting the response ratio versus the concentration of the
calibration standards.

o Determine the concentration of cis-3-Hexenyl Acetate in the sample by interpolating its
response ratio on the calibration curve.

Mandatory Visualizations
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Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.
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Caption: Principle of Isotope Dilution Mass Spectrometry for accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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